N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2,2-diphenylacetamide

• IUPAC Name: N-[4-(4-oxo-3,1-benzoxazin-2-yl)phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C28H20N2O3/c31-26(25(19-9-3-1-4-10-19)20-11-5-2-6-12-20)29-22-17-15-21(16-18-22)27-30-24-14-8-7-13-23(24)28(32)33-27/h1-18,25H,(H,29,31)
• InChI Key: NWRACYPASNXREN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5C(=O)O4
• Molecular Formula: C28H20N2O3
• Molecular Weight: 432.5 g/mol

Description

N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2,2-diphenylacetamide, also known as OBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. OBA is a synthetic organic compound that belongs to the class of benzoxazinones. It has a molecular weight of 481.61 g/mol and a chemical formula of C31H23N2O2.

Scientific Research Applications

Antitumor Activity

N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, similar in structure to the compound , have been synthesized and evaluated for their antitumor activity. These compounds were tested in vitro against a range of human tumor cell lines derived from nine neoplastic diseases, demonstrating significant anticancer activity against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

Novel benzimidazole, benzoxazole, and benzothiazole derivatives, including structures analogous to N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2,2-diphenylacetamide, have shown significant broad-spectrum antimicrobial activity against bacterial strains (E. coli, S. aureus) and fungal strains (C. albicans, A. niger), indicating their potential as antimicrobial agents (Padalkar et al., 2014).

Antimalarial and COVID-19 Drug Utilization

Research into N-(phenylsulfonyl)acetamide derivatives, which share a core structural motif with this compound, has explored their potential as antimalarial agents. These compounds have also been investigated for their applicability in COVID-19 treatment, showing promising results in theoretical calculations and molecular docking studies (Fahim & Ismael, 2021).

Herbicidal Activity

Benzoxazine derivatives have been investigated for their herbicidal activity. Studies have shown that these compounds, including those structurally related to the compound in focus, exhibit strong peroxidizing herbicidal activity on both mono- and dicotyledonous species. This suggests their potential use in agricultural applications as new diphenyl ether herbicides (Sumida et al., 1995).

Allelochemicals from Gramineae

Investigations into compounds with a (2H)-1,4-benzoxazin-3(4H)-one skeleton, akin to the compound of interest, have shown their presence in plants belonging to the Poaceae family. These compounds display various biological properties, including phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties, highlighting their significance in ecological interactions and potential agronomic utility (Macias et al., 2006).